Cas no 2171288-71-2 ((2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-hydroxybutanoic acid)

• Product Name: (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-hydroxybutanoic acid
• CAS No: 2171288-71-2
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5777330
• PubChem ID: 165514580
• Update Time: 2025-05-20

(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171288-71-2
• (2S)-4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-2-hydroxybutanoic acid
• EN300-1518880
• (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-hydroxybutanoic acid

• Inchi： 1S/C27H26N2O6/c1-16-17(25(31)28-14-13-24(30)26(32)33)11-6-12-23(16)29-27(34)35-15-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-12,22,24,30H,13-15H2,1H3,(H,28,31)(H,29,34)(H,32,33)/t24-/m0/s1
• InChI Key： NBUXKPDKECWWAQ-DEOSSOPVSA-N
• SMILES： O(C(NC1C=CC=C(C(NCC[C@@H](C(=O)O)O)=O)C=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-hydroxybutanoic acid

Introduction to Compound CAS No. 2171288-71-2: (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-hydroxybutanoic acid

The compound with CAS number 2171288-71-2, known as (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-hydroxybutanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a formamido moiety, and a hydroxybutanoic acid backbone. The presence of these functional groups makes it a valuable intermediate in peptide synthesis and other advanced chemical processes.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. This feature has been leveraged in the design of bioactive molecules targeting various disease states, including cancer and infectious diseases. The stereochemistry at the (S) configuration further enhances its specificity and activity in biological systems.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the coupling of the Fmoc group to the amino acid derivative, followed by selective deprotection and purification. Researchers have optimized these steps to achieve high yields and purity, ensuring its suitability for downstream applications.

In terms of applications, this compound has shown promise in drug delivery systems due to its ability to modulate drug release kinetics. Its hydroxybutanoic acid backbone provides biocompatibility, while the formamido group enhances solubility and stability. These properties make it an ideal candidate for use in targeted drug delivery systems, such as nanoparticles and micelles.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed its potential to bind to specific protein targets with high affinity, suggesting its role as a lead compound in drug discovery programs. Furthermore, its stereochemical properties have been analyzed using advanced NMR techniques, confirming its structural integrity and purity.

The integration of this compound into medicinal chemistry pipelines has opened new avenues for research. Its unique combination of functional groups allows for modular synthesis, enabling researchers to explore a wide range of chemical modifications. This flexibility is particularly advantageous in the development of analogs with enhanced pharmacokinetic profiles.

In conclusion, the compound with CAS number 2171288-71-2 represents a significant advancement in organic chemistry and biotechnology. Its versatile structure, combined with cutting-edge synthetic methods and computational tools, positions it as a valuable asset in the pursuit of innovative therapeutic solutions.